Cas no 899736-54-0 (5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899736-54-0
• MF: C₁₉H₂₀ClN₅O
• MW: 369.848002433777
• CID: 5485874
• Update Time: 2025-06-09

5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(4-chlorophenyl)methyl]-N-(2,4,6-trimethylphenyl)-
• 5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20ClN5O/c1-11-8-12(2)16(13(3)9-11)22-19(26)17-18(21)25(24-23-17)10-14-4-6-15(20)7-5-14/h4-9H,10,21H2,1-3H3,(H,22,26)
• InChI Key： HMOPBALYQMBBBE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(N)=C(C(NC2=C(C)C=C(C)C=C2C)=O)N=N1

Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

The compound 5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide, with CAS number 899736-54-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate various biological pathways. The presence of the 1H-1,2,3-triazole ring in this compound is particularly interesting as it contributes to its stability and bioavailability. The substitution pattern on the triazole ring—specifically the amino group at position 5 and the carboxamide group at position 4—plays a crucial role in determining its pharmacological properties.

The 4-chlorophenyl methyl group attached to the triazole ring adds a layer of complexity to the molecule's structure. This substituent not only enhances the compound's lipophilicity but also potentially influences its interaction with biological targets. The N-(2,4,6-trimethylphenyl) group further contributes to the molecule's stability and may play a role in modulating its pharmacokinetic profile.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of click chemistry methodologies has been particularly effective in constructing the triazole ring system. Researchers have explored various reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

Preliminary biological evaluations have shown that this compound exhibits promising activity against certain enzymatic targets. For instance, studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways. These findings suggest that it could be a potential lead compound for developing anti-inflammatory agents.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. Its rigid structure and functional groups make it a candidate for applications in polymer chemistry and nanotechnology. Researchers are exploring its ability to act as a building block for self-assembling materials and stimuli-responsive polymers.

The development of this compound aligns with current trends in drug discovery that emphasize the importance of structural diversity and functional group versatility. Its unique combination of substituents provides a platform for further chemical modifications aimed at enhancing its therapeutic potential.

In conclusion, the compound 5-amino-1-(4-chlorophenyl)methyl-N-(2,4,6-trimethylphenyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in organic synthesis and offers promising opportunities for both pharmaceutical and materials-related applications. As research continues to uncover its full potential, this compound is poised to make a meaningful impact across multiple scientific disciplines.